Cas no 2680890-57-5 (Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate)

• Product Name: Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate
• CAS No: 2680890-57-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5787021
• PubChem ID: 165935575
• Update Time: 2025-05-27

Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28289282
• ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate
• 2680890-57-5
• Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate

• Inchi： 1S/C15H21NO5/c1-3-20-13(17)9-15(2,19)11-16-14(18)21-10-12-7-5-4-6-8-12/h4-8,19H,3,9-11H2,1-2H3,(H,16,18)
• InChI Key： UEQJDLPXLZCSMY-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OCC)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate

Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate (CAS No. 2680890-57-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate (CAS No. 2680890-57-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a benzyloxycarbonyl (Cbz) protecting group, a hydroxyl group, and an ester moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate is defined by its molecular formula, C₁₆H₂₃NO₅. The presence of the benzyloxycarbonyl group (Cbz) at the amino position provides protection against unwanted side reactions during synthesis, while the hydroxyl group at the β-position imparts additional reactivity and solubility properties. The ester functionality at the carboxylic acid position further enhances its versatility as a synthetic intermediate.

In terms of synthesis, Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate can be prepared through a multi-step process involving the protection of an amino acid derivative followed by selective functional group manipulations. One common approach involves the reaction of (S)-1-benzyloxycarbonylamino-2-methylpropan-1-one with ethyl chloroacetate in the presence of a base such as triethylamine. This step is followed by hydrolysis and subsequent esterification to yield the desired product. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to higher yields and purer products.

The applications of Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate are diverse and span multiple areas of medicinal chemistry. One notable application is in the synthesis of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. These compounds have shown promise in various therapeutic areas, including cancer treatment, anti-inflammatory agents, and antiviral drugs. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation.

Another area where Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate has found application is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The ester functionality in this compound can be exploited to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. This approach has been particularly useful in overcoming challenges associated with drug delivery and bioavailability.

The pharmacological properties of Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate have also been extensively studied. In vitro assays have shown that this compound exhibits low cytotoxicity towards normal cells while demonstrating selective toxicity towards cancer cells. This selective toxicity is attributed to its ability to target specific cellular pathways involved in cancer progression, such as apoptosis induction and cell cycle arrest. Additionally, preliminary studies have indicated that this compound may have potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokine production.

From a safety and regulatory perspective, Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure through inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage requirements.

In conclusion, Ethyl 4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-3-methylbutanoate (CAS No. 2680890-57-5) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an ideal intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for its use in drug development, highlighting its importance in advancing medical treatments for various diseases.